Cas no 174266-00-3 ((R)-2-Amino-3-cyclobutylpropanoic acid)

• Product Name: (R)-2-Amino-3-cyclobutylpropanoic acid
• CAS No: 174266-00-3
• MF: C₇H₁₃NO₂
• MW: 143.183622121811
• MDL: MFCD09264348
• CID: 859092
• PubChem ID: 50999323
• Update Time: 2025-08-04

(R)-2-Amino-3-cyclobutylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• (R)-2-Amino-3-cyclobutylpropanoic acid
• (2R)-2-amino-3-cyclobutylpropanoic acid
• (R)-3-Cyclobutylalanine
• D-Cyclobutylalanine
• N1-(3-chloropiperazin-2-yl)ethane-1,2-diaMine hydrochloride
• D-3-Cyclobutylalanine
• (R)-alpha-Aminocyclobutanepropanoic acid
• (Tert-Butoxy)Carbonyl (R)-3-Cyclobutylalanine
• MFCD09264348
• (R)-2-Amino-3-cyclobutylpropanoicacid
• AC-25307
• CS-D0034
• AKOS016842824
• AS-37466
• DS-018920
• 174266-00-3
• SRGOJUDAJKUDAZ-ZCFIWIBFSA-N
• (R)-2-AMINO-3-CYCLOBUTYL-PROPIONIC ACID
• Cyclobutanepropanoic acid, alpha-amino-, (alphaR)-
• HY-20861
• EN300-1069331
• SCHEMBL287541
• DTXSID70679469
• 3-cyclobutyl-d-alanine
• AC-25306

• MDL： MFCD09264348
• Inchi： 1S/C7H13NO2/c8-6(7(9)10)4-5-2-1-3-5/h5-6H,1-4,8H2,(H,9,10)/t6-/m1/s1
• InChI Key： SRGOJUDAJKUDAZ-ZCFIWIBFSA-N
• SMILES： OC([C@@H](CC1CCC1)N)=O

Computed Properties

• Exact Mass: 143.09500
• Monoisotopic Mass: 143.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Density: 1.157±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 274.0±23.0 ºC (760 Torr),
• Flash Point: 119.5±22.6 ºC,
• Solubility: Slightly soluble (23 g/l) (25 º C),
• PSA: 63.32000
• LogP: 1.28880

Additional information on (R)-2-Amino-3-cyclobutylpropanoic acid

(R)-2-Amino-3-Cyclobutylpropanoic Acid: A Comprehensive Overview

(R)-2-Amino-3-Cyclobutylpropanoic Acid, with the CAS number 174266-00-3, is a unique amino acid derivative that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its distinctive structure, featuring a cyclobutane ring fused to a propanoic acid backbone with an amino group at the second position. The stereochemistry of the compound, specifically the (R) configuration, plays a crucial role in its biological activity and chemical reactivity.

The synthesis of (R)-2-Amino-3-Cyclobutylpropanoic Acid involves advanced organic synthesis techniques, including asymmetric catalysis and stereoselective reactions. Recent advancements in catalytic asymmetric synthesis have enabled researchers to produce this compound with high enantiomeric excess, making it a valuable tool in drug discovery and chiral chemistry. The compound's cyclobutane ring introduces unique strain and rigidity into its structure, which can significantly influence its interactions with biological systems.

In terms of applications, (R)-2-Amino-3-Cyclobutylpropanoic Acid has shown promise in the development of novel therapeutics. Its ability to act as a building block for peptide synthesis has been explored in various studies. For instance, researchers have utilized this compound to construct bioactive peptides with potential applications in treating neurodegenerative diseases and cancer. The cyclobutane moiety within its structure contributes to enhanced stability and bioavailability, making it an attractive candidate for drug design.

Recent studies have also highlighted the potential of (R)-2-Amino-3-Cyclobutylpropanoic Acid in materials science. Its chiral properties make it a suitable candidate for the development of chiral catalysts and asymmetric synthesis reagents. Additionally, the compound has been investigated for its role in supramolecular chemistry, where it can serve as a building block for self-assembling structures with potential applications in nanotechnology.

The biological activity of (R)-2-Amino-3-Cyclobutylpropanoic Acid is influenced by its stereochemistry and structural features. For example, studies have demonstrated that the (R) configuration enhances its ability to interact with specific receptors and enzymes, making it a valuable tool in pharmacological research. Furthermore, the compound's stability under physiological conditions has been validated through extensive in vitro and in vivo testing.

In conclusion, (R)-2-Amino-3-Cyclobutylpropanoic Acid is a versatile compound with diverse applications across multiple scientific disciplines. Its unique structure, stereochemical properties, and biological activity make it an essential component in modern chemical research. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play a pivotal role in advancing both therapeutic development and materials science.